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Compound of Interest

Compound Name: Disperse brown 4

Cat. No.: B078617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance characteristics of Disperse
Brown 4, a monoazo disperse dye, and metal-complex dyes. The information presented is

intended to assist researchers, scientists, and professionals in drug development in

understanding the relative strengths and weaknesses of these two dye classes, supported by

available experimental data.

Executive Summary
Disperse Brown 4 and metal-complex dyes represent two distinct classes of colorants with

different chemical structures, application methods, and performance profiles. Disperse Brown
4 is primarily used for dyeing hydrophobic fibers like polyester, while metal-complex dyes,

which include a metal ion in their structure, are versatile and can be applied to various

substrates, including protein fibers and polyamides. The choice between these dye classes

depends on the specific application, required fastness properties, and environmental and

safety considerations.

Quantitative Performance Comparison
The following table summarizes the available quantitative data on the fastness properties of

Disperse Brown 4 and a representative metal-complex dye, C.I. Acid Brown 75. The ratings

are based on the ISO (International Organization for Standardization) gray scale, where a

rating of 5 indicates excellent performance and 1 indicates poor performance.
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Performance
Parameter

Disperse Brown 4
C.I. Acid Brown 75
(Metal-Complex)

Test Method

Light Fastness 5-6 4-5[1][2] ISO 105-B02

Washing Fastness

(Fading)
4-5 4[3] ISO 105-C06

Washing Fastness

(Staining)
5 2-3[1][2] ISO 105-C06

Perspiration Fastness

(Fading)
4-5 4.5[3] ISO 105-E04

Perspiration Fastness

(Staining)
5 - ISO 105-E04

Ironing Fastness

(Fading)
4-5 - ISO 105-X11

Ironing Fastness

(Staining)
4 - ISO 105-X11

Sublimation Fastness Good (qualitative) - ISO 105-P01

Note: Data for C.I. Acid Brown 75 is for its application on wool, nylon, and silk, as it is an acid

metal-complex dye. Direct quantitative comparison on polyester is limited. Dashes (-) indicate

that specific quantitative data was not readily available in the searched literature.

Performance Analysis
Disperse Brown 4 demonstrates good to excellent fastness properties on polyester,

particularly in terms of light, washing, and perspiration fastness. Its high rating for staining in

washing and perspiration tests indicates minimal color transfer to adjacent fabrics, a desirable

characteristic for multi-colored textiles.

Metal-complex dyes, represented here by C.I. Acid Brown 75, generally offer good light and

washing fastness.[1][2][4] However, the staining performance of C.I. Acid Brown 75 in washing

is rated lower than that of Disperse Brown 4. It is important to note that metal-complex dyes

are a broad class, and their properties can vary significantly based on the metal ion and the
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organic ligand. They are renowned for their high stability and are often used in applications

requiring excellent durability.

Health and Environmental Considerations
Disperse Brown 4, as a monoazo dye, carries the potential risk of cleaving to form aromatic

amines, some of which are classified as carcinogenic. Regulatory standards and testing

protocols are in place to assess this risk.

Metal-complex dyes raise environmental and health concerns due to their heavy metal content,

which can include chromium, cobalt, and copper.[5] The release of these metals into

wastewater during the dyeing process and from the final product is a significant consideration.

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide.

Light Fastness Testing (ISO 105-B02)
This method determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight (D65).

Apparatus: A xenon arc lamp apparatus with controlled irradiance, temperature, and

humidity.[6]

Test Specimen: A representative sample of the dyed textile.

Procedure:

The test specimen is exposed to the light from the xenon arc lamp under specified

conditions.

Simultaneously, a set of blue wool references with known lightfastness ratings (1 to 8) are

exposed under the same conditions.[7][8]

The exposure is continued until a specified contrast on the gray scale is observed

between the exposed and unexposed parts of the specimen or the blue wool references.
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Assessment: The light fastness of the specimen is assessed by comparing the change in its

color with the change in color of the blue wool references. The rating is given on a scale of 1

to 8, with 8 being the highest fastness.[7][8]

Washing Fastness Testing (ISO 105-C06)
This method is designed to determine the resistance of the color of textiles to domestic or

commercial laundering procedures.[4][9][10]

Apparatus: A suitable wash fastness tester (e.g., a launder-ometer) with stainless steel balls.

[4][11]

Test Specimen: A 100 mm x 40 mm specimen of the dyed textile is prepared and attached to

a multi-fiber adjacent fabric of the same size.[12]

Procedure:

The composite specimen is placed in a container with a specified volume of a standard

soap solution and stainless steel balls.[4][13]

The container is then agitated in the wash fastness tester for a specified time and at a

specified temperature (e.g., 40°C for 30 minutes for test A2S).[13]

After the washing cycle, the specimen is rinsed and dried.

Assessment: The change in color of the specimen (fading) and the staining of the adjacent

multi-fiber fabric are assessed using the gray scale for assessing change in color and the

gray scale for assessing staining, respectively.[4][10][12] Ratings are given on a scale of 1 to

5.

Perspiration Fastness Testing (ISO 105-E04)
This method evaluates the resistance of the color of textiles to the action of human

perspiration.[14][15][16]

Apparatus: A test device capable of applying a specified pressure to the specimen, placed in

an oven at a controlled temperature.
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Test Specimen: A composite specimen is prepared by placing the dyed textile between two

adjacent fabrics.

Procedure:

The composite specimen is immersed in a freshly prepared alkaline or acidic artificial

perspiration solution for 30 minutes.[17]

The excess solution is removed, and the specimen is placed between two plates under a

specified pressure.

The device is then placed in an oven at 37 ± 2°C for 4 hours.[17]

The specimen is then removed and dried.

Assessment: The change in color of the specimen and the staining of the adjacent fabrics

are assessed using the respective gray scales.[15]

Determination of Aromatic Amines from Azo Dyes
This procedure is used to detect the presence of banned aromatic amines that can be formed

from the reductive cleavage of azo dyes.

Principle: The azo dye is chemically reduced to cleave the azo bond (-N=N-), and the

resulting aromatic amines are extracted and analyzed.

Procedure:

The textile sample is treated with a sodium dithionite solution in a citrate buffer at 70°C to

reduce the azo dyes.[18][19]

The resulting aromatic amines are then extracted from the solution using a suitable

solvent (e.g., diethyl ether).

The extract is concentrated and analyzed using gas chromatography-mass spectrometry

(GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the

identification and quantification of specific aromatic amines.[3][19]
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Determination of Heavy Metals
This protocol is for the quantitative analysis of heavy metals in textiles.

Principle: The textile sample is digested to bring the metals into a solution, which is then

analyzed using atomic absorption spectroscopy (AAS) or inductively coupled plasma-mass

spectrometry (ICP-MS).[2][5]

Procedure:

A representative sample of the textile is accurately weighed.

The sample is digested using a mixture of strong acids (e.g., nitric acid and hydrogen

peroxide) in a microwave digestion system.

The digested solution is then diluted to a known volume with deionized water.

The concentration of specific heavy metals (e.g., Cr, Co, Cu) is determined using AAS or

ICP-MS by comparing the sample's response to that of certified reference standards.
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Caption: Workflow for evaluating and comparing the performance of textile dyes.
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Caption: Potential hazards associated with each dye type and their analytical detection

methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. colorantsgroup.com [colorantsgroup.com]

2. Acid Brown 75 , CAS No. 8011-86-7Manufacturers in Mumbai Gujarat India
[colorantsgroup.com]

3. krishnadyes.net [krishnadyes.net]

4. Page loading... [guidechem.com]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. colorantsgroup.com [colorantsgroup.com]

8. Acid Brown 165 Manufacturers Suppliers in Mumbai Gujarat India [colorantsgroup.com]

9. blog.qima.com [blog.qima.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b078617?utm_src=pdf-body-img
https://www.benchchem.com/product/b078617?utm_src=pdf-custom-synthesis
https://www.colorantsgroup.com/pdf/tds-acid-brown-75.pdf
https://www.colorantsgroup.com/acid-brown-75.php
https://www.colorantsgroup.com/acid-brown-75.php
http://www.krishnadyes.net/products/jotzadope/acid_dyes/acid_brown_75.html
https://www.guidechem.com/encyclopedia/acid-brown-165-dic25591.html
https://www.researchgate.net/publication/332925661_Synthesis_and_Application_to_Polyester_and_Nylon_6_Fabrics_of_Hetaryl_Bis-Azo_Disperse_Dyes_Based_on_6-Amino-24-Dihydroxypyrimidine_and_4-Methoxy-2-Nitroaniline_Moieties
https://www.researchgate.net/figure/Fastness-to-washing-of-dyed-PET-with-dyes-1-and-2-ISO-105-C06-B1M_tbl3_337970439
https://www.colorantsgroup.com/pdf/tds-acid-brown-165.pdf
https://www.colorantsgroup.com/acid-brown-165.php
https://blog.qima.com/textile/colorfastness-test-methods-for-textiles-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. Colour fastness | Centexbel [centexbel.be]

11. ISO 105 C06 Color Fastness to Washing Test Method [darongtester.com]

12. chembk.com [chembk.com]

13. worlddyevariety.com [worlddyevariety.com]

14. echemi.com [echemi.com]

15. researchgate.net [researchgate.net]

16. researchgate.net [researchgate.net]

17. Page loading... [guidechem.com]

18. sozal.com.tr [sozal.com.tr]

19. Dyeing Performance of Disperse Dyes on Polyester Fabrics Using Eco-Friendly Carrier
and Their Antioxidant and Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comparative Performance Analysis: Disperse Brown
4 versus Metal-Complex Dyes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078617#disperse-brown-4-performance-compared-
to-metal-complex-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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